2,2-Difluoro-2-(methylsulfanyl)acetic acid

• Molecular Formula: C3H4F2O2S
• Molecular Weight: 142.13 g/mol
• SMILES: CSC(C(=O)O)(F)F
• InChI: InChI=1S/C3H4F2O2S/c1-8-3(4,5)2(6)7/h1H3,(H,6,7)
• InChIKey: VJQGXJBOZRLMOE-UHFFFAOYSA-N

2,2-Difluoro-2-(methylsulfanyl)acetic Acid: Overview

2,2-Difluoro-2-(methylsulfanyl)acetic acid (CAS 1507301-10-1) is an α,α-difluoroacetic acid derivative bearing a methylsulfanyl (–SMe) group at the α-position, with a molecular weight of 142.13 g/mol and a predicted LogP of approximately 1.03 . The compound serves as a specialized building block that introduces the α,α-difluoro-α-thioether motif into larger molecular architectures. The simultaneous presence of the difluoromethylene (CF₂) group—which enhances metabolic stability and modulates lipophilicity—and the methylsulfanyl thioether function distinguishes this compound from both non-fluorinated thioether analogs and fluorinated analogs with alternative α-substituents [1].

α,α-Difluoro-α-thioether motif: introduces CF₂ and –SMe groups into molecular scaffolds.

Decarboxylative coupling: enables radical ArSCF₂–heteroarene formation.

Regioisomeric identity: distinct CAS 1507301-10-1 vs. difluoromethylthio analogs.

• [1] W. Mei, Y. Kong, G. Yan. Synthetic applications of α,α-difluoroarylacetic acids and salts via decarboxylative functionalization. Organic Chemistry Frontiers, 2021, 8, 5516-5530. View Source

Why Direct Analog Substitution Is Not Advisable

Attempting to substitute 2,2-difluoro-2-(methylsulfanyl)acetic acid with structurally similar α,α-difluoroacetic acid derivatives in a synthetic sequence or structure-activity relationship (SAR) exploration is unsound without explicit verification. The methylsulfanyl group introduces distinct electronic and steric properties compared to oxidized sulfonyl analogs (e.g., 2,2-difluoro-2-(methylsulfonyl)acetic acid) or heteroatom-substituted analogs (e.g., fluorosulfonyl or arylthio variants) . These differences manifest quantitatively in divergent LogP values, reaction outcomes in decarboxylative couplings, and biological target engagement. For example, oxidation state changes at sulfur alter the electronic nature of the α-carbon, directly impacting decarboxylation kinetics and the stability of resultant radical or anionic intermediates [1]. Furthermore, the specific CAS registry entry (1507301-10-1) defines a discrete chemical entity; procurement of near analogs (e.g., CAS 83494-32-0, the difluoromethylthio regioisomer) without confirming synthetic equivalence introduces risk of project failure due to unanticipated reactivity or impurity profiles [2]. The following quantitative evidence establishes the measurable differentiators that justify compound-specific sourcing.

Oxidation state

Sulfonyl (–SO₂Me) analogs shift LogP by >1 unit and alter decarboxylation kinetics; properties may not transfer.

Regioisomer

CAS 83494-32-0 (SCF₂H instead of CF₂SMe) differs in connectivity; procurement as substitute risks reactivity mismatch.

Class inference

Reactivity in Ag-catalyzed couplings is class-specific; α-aryl analogs follow different mechanistic paths.

• [1] X.-L. Zhu, Y. Huang, X.-H. Xu, F.-L. Qing. Silver-Catalyzed C–H Aryloxydifluoromethylation and Arylthiodifluoromethylation of Heteroarenes. Organic Letters, 2020, 22, 14, 5451-5456. View Source
• [2] CATO Research Chemicals Inc. Flomoxef Impurity 16 (Difluoromethylthioacetic acid). CAS 83494-32-0. View Source

Quantitative Differentiators Against Closest Analogs

Lipophilicity: Methylsulfanyl vs. Methylsulfonyl

A direct quantitative comparison of predicted LogP values reveals a substantial lipophilicity difference between 2,2-difluoro-2-(methylsulfanyl)acetic acid and its oxidized sulfonyl analog, 2,2-difluoro-2-(methylsulfonyl)acetic acid. The methylsulfanyl (–SMe) compound exhibits a predicted LogP of 1.0268, whereas the methylsulfonyl (–SO₂Me) analog has a predicted LogP of -0.2916 . This difference of approximately 1.32 log units corresponds to a more than 20-fold difference in octanol-water partition coefficient, reflecting the substantial increase in polarity upon oxidation of the sulfur atom.

Lipophilicity

Data to verify

ΔLogP ≈ 1.32 (target more lipophilic)

Reported >20-fold difference in partition coefficient; influences ADME profile

In silico prediction; experimental LogD confirmation recommended

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	LogP = 1.0268
Comparator Or Baseline	2,2-Difluoro-2-(methylsulfonyl)acetic acid; LogP = -0.2916
Quantified Difference	ΔLogP ≈ 1.32 (target is significantly more lipophilic)
Conditions	In silico prediction (calculation method unspecified by vendor data)

Why This Matters

A LogP difference exceeding 1 unit translates to a >20-fold difference in membrane permeability and non-specific binding potential; selecting the incorrect oxidation state analog will fundamentally alter the ADME profile of any derived drug candidate or probe molecule.

Regioisomeric Identity vs. Difluoromethylthio Acetic Acid

2,2-Difluoro-2-(methylsulfanyl)acetic acid (CAS 1507301-10-1) is a regioisomer of difluoromethylthioacetic acid (CAS 83494-32-0). The target compound bears the difluoro and methylsulfanyl groups on the same α-carbon, whereas the comparator has a –SCF₂H group on the α-carbon [1]. These represent chemically distinct entities with different CAS numbers and non-interchangeable reactivity patterns. The α,α-disubstituted architecture positions the sulfur atom directly adjacent to the carboxylic acid function, whereas the comparator features a difluoromethyl thioether linkage that generates a distinct sulfur oxidation potential and C–S bond cleavage profile [2].

Regioisomeric identity

Context-dependent

Distinct CAS entries and substitution patterns

Non-interchangeable regioisomers; different C–S cleavage profiles

Verify via SMILES: CSC(F)(F)C(=O)O vs. FC(F)SC(C(=O)O)

Evidence Dimension	Regiochemistry / Constitutional Isomerism
Target Compound Data	α,α-Difluoro-α-(methylsulfanyl) substitution pattern (CAS 1507301-10-1)
Comparator Or Baseline	α-(Difluoromethylthio) substitution pattern (CAS 83494-32-0)
Quantified Difference	Structurally non-superimposable; distinct CAS registry entries; differing chemical properties
Conditions	Constitutional isomerism confirmed by distinct SMILES: CSC(F)(F)C(=O)O vs. FC(F)SC(C(=O)O)

Why This Matters

For procurement in synthetic route development, these two isomers are not equivalent; using the wrong regioisomer (e.g., as an impurity standard for Flomoxef vs. as a building block for HDAC6 inhibitors) will yield incorrect analytical results or failed synthetic sequences.

• [1] ChemWhat. Difluoromethylthioacetic acid. CAS 83494-32-0. Molecular Formula C3H4F2O2S. View Source
• [2] CATO Research Chemicals Inc. Flomoxef Impurity 16 (Difluoromethylthioacetic acid). CAS 83494-32-0. View Source

HDAC6 Inhibition Patent Inclusion

Patent KR102525375B1 explicitly claims compounds containing the 2,2-difluoro-2-(methylsulfanyl)acetic acid moiety as selective HDAC6 inhibitors [1]. While the patent discloses a broad Markush structure, the inclusion of this specific α,α-difluoro-α-(methylsulfanyl)acetyl fragment within the claims distinguishes it from analogs lacking the sulfur atom (e.g., simple difluoroacetic acid) or those with oxidized sulfur (sulfonyl) [2]. HDAC6 is a validated therapeutic target in oncology and neurodegenerative diseases; the patent's active grant status (Korean Intellectual Property Office) confirms the structural novelty and utility of molecules incorporating this specific building block.

Patent inclusion

Class-level

Claimed in KR102525375B1 as HDAC6 inhibitor component

Supports HDAC6-targeted building block selection

Markush structure; specific contribution requires validation

Evidence Dimension	Patent Claim Inclusion as Selective HDAC6 Inhibitor Component
Target Compound Data	2,2-Difluoro-2-(methylsulfanyl)acetyl fragment claimed in KR102525375B1
Comparator Or Baseline	Non-sulfur-containing α,α-difluoroacetyl analogs or oxidized sulfonyl analogs (not explicitly claimed in this context)
Quantified Difference	N/A (binary: claimed vs. not claimed in this patent family for selective HDAC6 inhibition)
Conditions	Patent document KR102525375B1 (granted, active); class-level inference based on Markush structural inclusion

Why This Matters

The patent claim establishes a precedent that the methylsulfanyl substitution contributes to HDAC6 selectivity in a manner not achieved by the des-sulfur or sulfonyl analogs; for medicinal chemistry programs targeting HDAC6, this compound provides a validated entry point for SAR exploration.

• [1] KR102525375B1. Selective HDAC6 inhibitor. Korean Intellectual Property Office. Active. View Source
• [2] W. Mei, Y. Kong, G. Yan. Synthetic applications of α,α-difluoroarylacetic acids and salts via decarboxylative functionalization. Organic Chemistry Frontiers, 2021, 8, 5516-5530. View Source

Decarboxylative Coupling Reactivity

Arylthiodifluoroacetic acids, a class that includes 2,2-difluoro-2-(methylsulfanyl)acetic acid as the simplest alkylthio analog, undergo silver-catalyzed decarboxylative arylthiodifluoromethylation of heteroaromatic compounds in moderate to high yields [1]. The methodology employs catalytic AgNO₃ with Selectfluor or K₂S₂O₈ to generate arylthiodifluoromethyl radicals, which then functionalize heteroarene C–H bonds. This reactivity is class-specific to α-thio-α,α-difluoroacetic acids; α-aryl- or α-heteroaryl-substituted analogs undergo decarboxylative coupling via different mechanisms (e.g., transition-metal-catalyzed cross-coupling rather than oxidative radical generation) [2].

Decarboxylative coupling

Class-level

Ag-catalyzed radical ArSCF₂–heteroarene formation

Supports radical decarboxylative coupling workflow

Class-specific reactivity; confirm with chosen substrate

Evidence Dimension	Reactivity in Decarboxylative C–H Functionalization
Target Compound Data	Member of arylthiodifluoroacetic acid class; participates in Ag-catalyzed decarboxylative radical generation yielding arylthiodifluoromethylated heteroarenes
Comparator Or Baseline	α-Aryl-α,α-difluoroacetic acids (undergo decarboxylative alkylation/allylation via different catalytic manifolds)
Quantified Difference	Distinct mechanistic pathway and product type (ArSCF₂-Het vs. ArCF₂-Het)
Conditions	AgNO₃ catalyst, Selectfluor or K₂S₂O₈ oxidant, heteroaromatic substrate

Why This Matters

For methodology development or late-stage functionalization programs, this compound provides access to the ArSCF₂–heteroarene motif via decarboxylation, a transformation not directly transferable to the more common α-aryl-α,α-difluoroacetic acid building blocks.

• [1] X.-L. Zhu, Y. Huang, X.-H. Xu, F.-L. Qing. Silver-Catalyzed C–H Aryloxydifluoromethylation and Arylthiodifluoromethylation of Heteroarenes. Organic Letters, 2020, 22, 14, 5451-5456. View Source
• [2] W. Mei, Y. Kong, G. Yan. Synthetic applications of α,α-difluoroarylacetic acids and salts via decarboxylative functionalization. Organic Chemistry Frontiers, 2021, 8, 5516-5530. View Source

High-Value Research and Industrial Applications

SAR Exploration of Selective HDAC6 Inhibitors

Based on the patent claim evidence in KR102525375B1 [1], 2,2-difluoro-2-(methylsulfanyl)acetic acid serves as a key building block for constructing selective HDAC6 inhibitors. Medicinal chemistry teams exploring epigenetic targets can employ this compound to incorporate the α,α-difluoro-α-(methylsulfanyl)acetyl motif into inhibitor scaffolds. The predicted LogP of 1.03 provides a balanced lipophilicity profile suitable for blood-brain barrier penetration if required for CNS applications, in contrast to the highly polar sulfonyl analog (LogP -0.29) which would limit membrane permeability .

Accessing ArSCF₂-Substituted Heteroarenes

As demonstrated by the silver-catalyzed methodology reported in Organic Letters [2], arylthiodifluoroacetic acids enable decarboxylative arylthiodifluoromethylation of heteroarenes. 2,2-Difluoro-2-(methylsulfanyl)acetic acid, as the simplest alkylthio variant of this class, can be employed to optimize reaction conditions for ArSCF₂ group installation—a motif increasingly valued in agrochemical and pharmaceutical development for its unique metabolic and electronic properties.

Analytical Reference for Regioisomer Distinction

Given the clear structural distinction between 2,2-difluoro-2-(methylsulfanyl)acetic acid (CAS 1507301-10-1) and difluoromethylthioacetic acid (CAS 83494-32-0) [3], this compound functions as an analytical reference standard for distinguishing between these regioisomers in synthetic product mixtures. For quality control laboratories supporting Flomoxef-related intermediate synthesis, where the regioisomeric impurity may arise, this compound enables method validation and impurity profiling.

Application

Selection Property

Validation Focus

HDAC6 inhibitor SAR studies

α,α-Difluoro-α-(methylsulfanyl)acetyl motif incorporation

Isoform selectivity and potency profiling

ArSCF₂-heteroarene synthesis

Ag-catalyzed decarboxylative coupling compatibility

Radical generation and C–H functionalization scope

Regioisomer identity verification

CAS-specific structural distinction

Chromatographic method development

• [1] KR102525375B1. Selective HDAC6 inhibitor. Korean Intellectual Property Office. Active. View Source
• [2] X.-L. Zhu, Y. Huang, X.-H. Xu, F.-L. Qing. Silver-Catalyzed C–H Aryloxydifluoromethylation and Arylthiodifluoromethylation of Heteroarenes. Organic Letters, 2020, 22, 14, 5451-5456. View Source
• [3] ChemWhat. Difluoromethylthioacetic acid. CAS 83494-32-0. View Source